3-Ethoxycarbonylpentanedioic acid

• IUPAC Name: 3-ethoxycarbonylpentanedioic acid
• InChI: InChI=1S/C8H12O6/c1-2-14-8(13)5(3-6(9)10)4-7(11)12/h5H,2-4H2,1H3,(H,9,10)(H,11,12)
• InChI Key: LSGVTQNLNBOTEX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CC(=O)O)CC(=O)O
• Molecular Formula: C8H12O6
• DSSTOX Substance ID: DTXSID201045257
• Molecular Weight: 204.18 g/mol
• CAS No.: 2109252-96-0

Description

3-Ethoxycarbonylpentanedioic acid, also known as ethylmalonic acid, is a dicarboxylic acid with a molecular formula C7H10O6. It is a white crystalline powder that is soluble in water and ethanol. This compound is widely used in the field of organic chemistry as a starting material for the synthesis of various compounds.

Molecular Structure Analysis

The molecular structure of this compound is represented by the chemical formula C8H12O6. The canonical SMILES representation is CCOC(=O)C(CC(=O)O)CC(=O)O.

Physical And Chemical Properties Analysis

This compound is a white crystalline powder that is soluble in water and ethanol. Its molecular weight is 204.18 g/mol.

Scientific Research Applications

Environmental Tracers for Aerosol Analysis

Research has identified polar organic compounds, including multifunctional organic compounds, in both laboratory and field samples of aerosols, suggesting that secondary organic aerosol originating from biogenic hydrocarbons contributes to the regional aerosol burden. This includes the southeastern United States and potentially has global implications, indicating the presence of such compounds in Europe and Brazil as well (Jaoui et al., 2005).

Advancements in Synthetic Chemistry

A novel type of acyl donors, 1-Ethoxyvinyl esters, has been introduced for the enzymatic resolution of racemic alcohols, showcasing superior reactivity and non-harmful byproducts, thus presenting an efficient, simple, and selective method for synthesizing compounds, including potentially 3-Ethoxycarbonylpentanedioic acid derivatives (Kita et al., 2000).

Synthesis Methods

A convenient two-step procedure for the synthesis of 3-Ethoxycarbonyl indoles from commercially available materials has been developed, showcasing an efficient, simple, and selective approach that could potentially be applied to the synthesis of this compound derivatives (Islam et al., 2006).

Malic Acid Production

Malic acid production, which is crucial for various industrial applications, has seen advancements through metabolic engineering of model strains and process optimization. This research offers insights into the biological production pathways, including non-oxidative and oxidative pathways, highlighting the potential for producing precursors like this compound (Dai et al., 2018).

Mechanism of Action

Target of Action

The compound is a chemical transformation product , and its specific targets within biological systems have not been extensively studied. More research is needed to identify the primary targets of 3-Ethoxycarbonylpentanedioic acid and their roles within the body.

Biochemical Pathways

The biochemical pathways affected by this compound are currently unknown As a chemical transformation product, it may potentially interact with various biochemical pathways, but specific pathways and their downstream effects have not been identified

Biochemical Analysis

Temporal Effects in Laboratory Settings

There is currently no available information on the temporal effects of 3-Ethoxycarbonylpentanedioic acid in laboratory settings . Future studies should investigate the stability, degradation, and long-term effects of this compound on cellular function in in vitro or in vivo studies.

Dosage Effects in Animal Models

The effects of different dosages of this compound in animal models have not been studied

Transport and Distribution

Information on how this compound is transported and distributed within cells and tissues is currently unavailable . Future studies should investigate any transporters or binding proteins that it interacts with, as well as any effects on its localization or accumulation.